1-[4-({1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}oxy)but-2-yn-1-yl]-4-methylpiperazine

Specification

• CAS No.: 2415622-70-5
• Molecular Formula: C20H32N4O2
• Molecular Weight: 360.502
• IUPAC Name: 3,5-dimethyl-4-[[4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]methyl]-1,2-oxazole
• Standard InChI: InChI=1S/C20H32N4O2/c1-17-20(18(2)26-21-17)16-24-9-6-19(7-10-24)25-15-5-4-8-23-13-11-22(3)12-14-23/h19H,6-16H2,1-3H3
• Standard InChI Key: VLCSXYKTEITPPI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)CN2CCC(CC2)OCC#CCN3CCN(CC3)C

Introduction

1. Introduction to the Compound

Chemical Name:
1-[4-({1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}oxy)but-2-yn-1-yl]-4-methylpiperazine

Molecular Formula: (if available)
Molecular Weight: (if available)

This compound appears to be a complex heterocyclic derivative containing elements of piperazine, oxazole, and alkyne functional groups. Such structures are often studied for their potential biological activities, including antimicrobial, anticancer, or pharmacological properties.

2. Synthesis and Characterization

Synthetic Pathway

A detailed description of the synthetic route used to prepare the compound, including:

• Starting materials.

• Reagents and catalysts.

• Reaction conditions (e.g., temperature, solvents).

• Purification methods.

Characterization Techniques

Common techniques used to confirm the structure:

• NMR Spectroscopy (¹H and ¹³C): Provides information on the chemical environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): Confirms molecular weight.

• Infrared Spectroscopy (IR): Identifies functional groups.

• X-ray Crystallography: If applicable, determines the three-dimensional structure.

3. Biological Activity

Potential Applications

Compounds with similar structures often exhibit:

• Antimicrobial properties due to heterocyclic elements like oxazole.

• CNS activity due to piperazine derivatives.

• Potential as enzyme inhibitors or receptor modulators.

In Vitro and In Vivo Studies

If data were available:

• Antibacterial/Antifungal Assays: Minimum inhibitory concentrations (MICs).

• Cytotoxicity Studies: IC₅₀ values against cancer cell lines.

• Pharmacokinetics: Absorption, distribution, metabolism, excretion (ADME) profiles.